![molecular formula C13H18N4S B8504164 4-[(1-ethylcyclopentyl)amino]-2-methylsulfanylpyrimidine-5-carbonitrile](/img/structure/B8504164.png)
4-[(1-ethylcyclopentyl)amino]-2-methylsulfanylpyrimidine-5-carbonitrile
Cat. No. B8504164
M. Wt: 262.38 g/mol
InChI Key: VHMAMIHFROOYEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09139534B2
Procedure details
To a stirring solution of 4-chloro-2-(methylthio)pyrimidine-5-carbonitrile (984 mg, 5.3 mmol) in DMSO (10 mL) was added DIEA (2.1 g, 15.9 mmol) and 1-ethylcyclopentanamine hydrochloride (900 mg crude). The resulting mixture was stirred at 60° C. for 2 h. The reaction mixture was poured into water and extracted with ethyl acetate. The combined organic layers were dried over anhydrous sodium sulfate, filtered and concentrated to afford the crude product. The crude product was purified by silica gel column chromatography (5% ethyl acetate in petroleum ether) to get the desired product as a yellow oil (830 mg, 3.2 mmol, 53.5% yield). MS (ESI) m/z=263.2 [M+H]+.
Quantity
984 mg
Type
reactant
Reaction Step One
Name
Yield
53.5%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([C:8]#[N:9])=[CH:6][N:5]=[C:4]([S:10][CH3:11])[N:3]=1.CCN(C(C)C)C(C)C.Cl.[CH2:22]([C:24]1([NH2:29])[CH2:28][CH2:27][CH2:26][CH2:25]1)[CH3:23].O>CS(C)=O>[CH2:22]([C:24]1([NH:29][C:2]2[C:7]([C:8]#[N:9])=[CH:6][N:5]=[C:4]([S:10][CH3:11])[N:3]=2)[CH2:28][CH2:27][CH2:26][CH2:25]1)[CH3:23] |f:2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
984 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC(=NC=C1C#N)SC
|
|
Name
|
|
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Quantity
|
2.1 g
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C(C)C)C(C)C
|
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Name
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|
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Quantity
|
900 mg
|
|
Type
|
reactant
|
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Smiles
|
Cl.C(C)C1(CCCC1)N
|
|
Name
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Quantity
|
10 mL
|
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Type
|
solvent
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Smiles
|
CS(=O)C
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
60 °C
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Stirring
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Type
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CUSTOM
|
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Details
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The resulting mixture was stirred at 60° C. for 2 h
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The combined organic layers were dried over anhydrous sodium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to afford the crude product
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude product was purified by silica gel column chromatography (5% ethyl acetate in petroleum ether)
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)C1(CCCC1)NC1=NC(=NC=C1C#N)SC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 3.2 mmol | |
| AMOUNT: MASS | 830 mg | |
| YIELD: PERCENTYIELD | 53.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
